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Compound of Interest

Compound Name: N-Acetylethylene Urea-d4

Cat. No.: B563356

Technical Guide: N-Acetylethylene Urea-d4

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for research and development
purposes. A specific Safety Data Sheet (SDS) for N-Acetylethylene Urea-d4 is not publicly
available. The safety and handling information provided herein is primarily based on the SDS of
the non-deuterated parent compound, 1-Acetylimidazolidin-2-one, and should be used as a
reference for implementing appropriate laboratory safety practices. All laboratory work should
be conducted by trained personnel and in accordance with institutional and national safety
regulations.

Introduction

N-Acetylethylene Urea-d4 is the deuterium-labeled form of N-Acetylethylene Urea (also
known as 1-Acetylimidazolidin-2-one). Deuterated compounds are valuable tools in drug
development and metabolic research. They are frequently used as internal standards for
guantitative analysis by Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass
Spectrometry (GC-MS), or Liquid Chromatography-Mass Spectrometry (LC-MS). The
incorporation of deuterium can also influence the pharmacokinetic and metabolic profiles of
drug candidates. N-Acetylethylene Urea itself serves as a versatile building block in the
synthesis of pharmaceuticals and agrochemicals.

Chemical and Physical Properties
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The following table summarizes the key chemical and physical properties of N-Acetylethylene

Urea-d4.

Property Value Source
Molecular Formula CsH4D4N20:2 PubChem
Molecular Weight 132.15 g/mol PubChem[1]
l-acetyl-4,4,5,5-
IUPAC Name o o PubChem[1]
tetradeuterioimidazolidin-2-one
CAS Number 1189701-94-7 PubChem[1]
N-Acetylethyleneurea-d4, 1-
Synonyms Acetyl(4,4,5,5- PubChem[1]
2H4)imidazolidin-2-one
XLogP3-AA -0.9 PubChem[1]
Hydrogen Bond Donor Count 0 PubChem[1]
Hydrogen Bond Acceptor
2 PubChem[1]
Count
Rotatable Bond Count 1 PubChem[1]
Exact Mass 132.083684486 Da PubChem[1]
Topological Polar Surface Area  49.4 A2 PubChem[1]

Hazard Identification and GHS Classification

As a specific SDS for N-Acetylethylene Urea-d4 is unavailable, the following hazard

information is based on its non-deuterated analogue, 1-Acetylimidazolidin-2-one.

GHS Pictograms:

laalt text

Signal Word:Warning

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://www.benchchem.com/product/b563356?utm_src=pdf-body
https://www.benchchem.com/product/b563356?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/N-Acetylethylene-Urea-d4
https://pubchem.ncbi.nlm.nih.gov/compound/N-Acetylethylene-Urea-d4
https://pubchem.ncbi.nlm.nih.gov/compound/N-Acetylethylene-Urea-d4
https://pubchem.ncbi.nlm.nih.gov/compound/N-Acetylethylene-Urea-d4
https://pubchem.ncbi.nlm.nih.gov/compound/N-Acetylethylene-Urea-d4
https://pubchem.ncbi.nlm.nih.gov/compound/N-Acetylethylene-Urea-d4
https://pubchem.ncbi.nlm.nih.gov/compound/N-Acetylethylene-Urea-d4
https://pubchem.ncbi.nlm.nih.gov/compound/N-Acetylethylene-Urea-d4
https://pubchem.ncbi.nlm.nih.gov/compound/N-Acetylethylene-Urea-d4
https://pubchem.ncbi.nlm.nih.gov/compound/N-Acetylethylene-Urea-d4
https://www.benchchem.com/product/b563356?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563356?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Hazard Statements:

e H302: Harmful if swallowed.

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

Precautionary Statements:

o P264: Wash face, hands and any exposed skin thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P332+P313: If skin irritation occurs: Get medical advice/attention.
o P337+P313: If eye irritation persists: Get medical advice/attention.
o P362: Take off contaminated clothing and wash before reuse.

e P501: Dispose of contents/container to an approved waste disposal plant.

Experimental Protocols: Safe Handling and
Personal Protection

Given the hazards identified for the parent compound, the following protocols are
recommended for handling N-Acetylethylene Urea-d4.
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4.1. Engineering Controls:
o Work in a well-ventilated area, preferably in a chemical fume hood.
o Ensure that an eyewash station and safety shower are readily accessible.
4.2. Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles with side shields or a face shield.
o Skin Protection:
o Wear a flame-retardant laboratory coat.

o Handle with chemically resistant gloves (e.g., nitrile, neoprene). Gloves must be inspected
prior to use.

» Respiratory Protection: If dusts are generated, use a NIOSH-approved respirator with a
particulate filter.

4.3. General Hygiene:

Avoid contact with skin, eyes, and clothing.

Do not breathe dust.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

First Aid Measures

The following first aid measures are based on the parent compound and should be followed in
case of exposure to N-Acetylethylene Urea-d4.
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Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Immediately wash off with soap and plenty of
water. Remove contaminated clothing. If skin

irritation persists, seek medical attention.

Eye Contact

Rinse cautiously with water for at least 15
minutes. Remove contact lenses, if present and
easy to do. Continue rinsing. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Seek immediate medical

attention.

Storage and Disposal

Storage:

e Store in a tightly closed container.

o Keep in a dry, cool, and well-ventilated place.

» Store away from incompatible materials such as strong oxidizing agents.

Disposal:

» Dispose of waste in accordance with local, state, and federal regulations.

o The material may be disposed of by incineration at a licensed chemical destruction plant.

e Do not allow the product to enter drains.

Logical Workflow for Safe Handling
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The following diagram illustrates a logical workflow for the safe handling of N-Acetylethylene
Urea-d4 in a research setting.

Receiving and Storage

Retrieve from storage

Pre-Experiment Preparation

:

Don Personal Protective Equipment (PPE)
- Lab Coat
- Safety Goggles
- Gloves

:

Handling and Weighing
(in Chemical Fume Hood)
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Decontamination and Cleaning

N

Doff PPE and Personal Hygiene
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Safe Handling Workflow for N-Acetylethylene Urea-d4.

Biological Activity and Signaling Pathways

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b563356?utm_src=pdf-body
https://www.benchchem.com/product/b563356?utm_src=pdf-body
https://www.benchchem.com/product/b563356?utm_src=pdf-body-img
https://www.benchchem.com/product/b563356?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563356?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Currently, there is no specific information available in the public domain detailing the biological
activity or implication of N-Acetylethylene Urea-d4 or its non-deuterated parent compound in
defined signaling pathways. Urea derivatives as a broad class of compounds are known to
have a wide range of biological activities and are used in the development of various
therapeutic agents. However, without specific studies on this particular compound, no signaling
pathway can be definitively described. Researchers should treat this compound as a novel
chemical entity with unknown biological effects beyond its use as a tracer or internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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